4-bromo-1-methyl-1H-imidazole-5-carbonitrile
Description
4-Bromo-1-methyl-1H-imidazole-5-carbonitrile is a chemical compound with the molecular formula C4H5BrN2 . It is a clear, colorless to yellow to light brown liquid . This compound is part of the Acros Organics product portfolio .
Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
4-Bromo-1-methyl-1H-imidazole-5-carbonitrile is a solid with a melting point of 87-92 °C . It is highly soluble in water and other polar solvents .Safety and Hazards
This compound is classified as Acute Tox. 4 Oral according to the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing with plenty of soap and water if it comes into contact with skin, and rinsing cautiously with water for several minutes if it gets in the eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-methyl-1H-imidazole-5-carbonitrile involves the reaction of 4-bromo-1-methyl-1H-imidazole with cyanogen bromide in the presence of a base.", "Starting Materials": [ "4-bromo-1-methyl-1H-imidazole", "cyanogen bromide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 4-bromo-1-methyl-1H-imidazole in a suitable solvent (e.g. dichloromethane)", "Add cyanogen bromide to the solution", "Add the base to the solution to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Filter the resulting precipitate and wash with a suitable solvent (e.g. ethanol)", "Dry the product under vacuum to obtain 4-bromo-1-methyl-1H-imidazole-5-carbonitrile" ] } | |
CAS RN |
54711-55-6 |
Product Name |
4-bromo-1-methyl-1H-imidazole-5-carbonitrile |
Molecular Formula |
C5H4BrN3 |
Molecular Weight |
186 |
Purity |
95 |
Origin of Product |
United States |
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